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Compound of Interest

4-Hydroxy-2-
Compound Name:
methoxybenzaldehyde

Cat. No.: B014303

An In-depth Technical Guide to 4-Hydroxy-2-methoxybenzaldehyde

For professionals in research, science, and drug development, a thorough understanding of
chemical intermediates is paramount. This guide provides a detailed overview of 4-Hydroxy-2-
methoxybenzaldehyde, a key aromatic aldehyde. It covers its chemical structure, IUPAC
nomenclature, physicochemical properties, and a detailed experimental protocol for its
synthesis.

Chemical Structure and IUPAC Nomenclature

The formal IUPAC name for this compound is 4-hydroxy-2-methoxybenzaldehyde.[1][2] It is

also known by synonyms such as 4-hydroxy-o-anisaldehyde.[1][2] The molecule consists of a

benzene ring substituted with a formyl group (-CHO), a hydroxyl group (-OH) at position 4, and
a methoxy group (-OCH3) at position 2.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b014303?utm_src=pdf-interest
https://www.benchchem.com/product/b014303?utm_src=pdf-body
https://www.benchchem.com/product/b014303?utm_src=pdf-body
https://www.benchchem.com/product/b014303?utm_src=pdf-body
https://www.benchchem.com/product/b014303?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/519541
https://www.fishersci.ca/shop/products/4-hydroxy-2-methoxybenzaldehyde-98-acros-organics-3/p-4258996
https://pubchem.ncbi.nlm.nih.gov/compound/519541
https://www.fishersci.ca/shop/products/4-hydroxy-2-methoxybenzaldehyde-98-acros-organics-3/p-4258996
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure of 4-Hydroxy-2-methoxybenzaldehyde
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Caption: Chemical structure of 4-Hydroxy-2-methoxybenzaldehyde.

Physicochemical Properties

4-Hydroxy-2-methoxybenzaldehyde is a valuable intermediate in the synthesis of fine
chemicals, including pharmaceuticals, agrochemicals, and fragrances.[3] It typically appears as
a light-yellow or white crystalline powder.[3][4][5] A summary of its key quantitative properties is
provided below.
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Property Value Source(s)

Molecular Formula CsHsOs3 [11[31[6]

Molecular Weight 152.15 g/mol [11[2][3]

Melting Point 158-161 °C

CAS Number 18278-34-7 [1][2][6]
White to light-yellow crystalline

Appearance [31[4]
powder

- Soluble in ether and ethyl
Solubility at [4][5]
acetate

Purity >97.0% (GC), 298.0% (HPLC)

Spectroscopic Data

Various spectroscopic data are available for the characterization of 4-Hydroxy-2-
methoxybenzaldehyde, including FT-IR, Mass spectrometry (MS), and Nuclear Magnetic
Resonance (NMR) spectroscopy.[1][6][7] The NIST Chemistry WebBook provides access to its
mass spectrum and IR spectrum.[6][8]

Experimental Protocols

A patented method for the preparation of 4-hydroxy-2-methoxybenzaldehyde involves a two-
step synthesis starting from m-hydroxy methyl-phenate (3-methoxyphenol).[5] This process is
designed to be efficient, with gentle reaction conditions and high product purity.[5]

Step 1: Esterification of 3-methoxyphenol

e Reactants: The primary starting material is 3-methoxyphenol, which is dissolved in acetic
anhydride. An ionic liquid is used as a catalyst.[5]

e Procedure: The esterification reaction is carried out to produce 3-acetoxy anisole.

« Purification: After the reaction is complete, the 3-acetoxy anisole is separated and purified by
reduced-pressure distillation.[5]
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Step 2: Vilsmeier-Haack Formylation and Hydrolysis

e Reactants: The 3-acetoxy anisole obtained from the first step is reacted with N,N-
dimethylformamide (DMF) and phosphorus oxychloride (POCIs) in a Vilsmeier-Haack
reaction to introduce a formyl group.[5]

e Procedure: The Vilsmeier reagent, formed from DMF and POCIs, acts as the formylating
agent. The reaction is regioselective due to the steric hindrance of the acetoxy group,
directing the formylation to the ortho position of the methoxy group.[5] The resulting reaction
liquid is then added dropwise into water.

e Hydrolysis: The acidic conditions generated during the workup facilitate the hydrolysis of the
acetoxy group to a hydroxyl group.[5] This step is performed by stirring and heating the
mixture to remove the acetyl group, yielding the final product.

 Purification: The mixture is allowed to stand and separate into layers. The organic layer is
collected, washed with water, and then distilled to remove residual water, yielding 4-
hydroxy-2-methoxybenzaldehyde with a reported purity of up to 99.6%.[5]
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Caption: Synthesis workflow for 4-Hydroxy-2-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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